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Compound of Interest

Compound Name: Diamminesilver(1+)

Cat. No.: B093023

Introduction and Application

Tollens' reagent is a chemical solution used in qualitative organic analysis to differentiate
between aldehydes and ketones.[1][2] The active species is the diamminesilver(l) complex,
[Ag(NHs)2]*, a mild oxidizing agent.[3][4] The test, often called the "silver mirror test," relies on
the principle that aldehydes are readily oxidized to the corresponding carboxylate ion, while the
silver(l) ions in the reagent are reduced to elemental silver.[5][6] This elemental silver
precipitates and, on a clean glass surface, forms a characteristic silver mirror, indicating a
positive test.[1][5] Most ketones, with the exception of alpha-hydroxy ketones, do not react and
yield a negative result.[1][6] Due to its short shelf life and potential hazards upon storage,
Tollens' reagent is not commercially available and must be freshly prepared in the laboratory for
immediate use.[1][7]

Reagents and Materials

 Silver Nitrate (AgNO3)

Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)

Aqueous Ammonia (NHs or NHaOH)

Distilled or deionized water

Glass test tubes or flasks
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» Pipettes or droppers
» Beakers
e Heating apparatus (e.g., warm water bath)

Summary of Reagent Concentrations

The following table summarizes various concentrations and quantities reported in the literature
for the preparation of Tollens' reagent. The choice of concentration may depend on the specific
application and desired scale.

Reagent Concentration / Amount Source(s)
Silver Nitrate (AgNO3) 0.1 M aqueous solution [11181I9]
10% (w/v) aqueous solution [10]

0.5 g in 10 mL distilled water

5.0 g in 50 mL distilled water [11]

_ Dilute Sodium Hydroxide
Hydroxide Source [1][5]
(NaOH)

5% (w/v) Sodium Hydroxide
(NaOH)

0.8 M Potassium Hydroxide

(KOH) [8l12]

2 M Sodium Hydroxide (NaOH) [13]

) Dilute Aqueous Ammonia
Ammonia Source

(NH2OH)
Concentrated Aqueous
: [51[6]
Ammonia (NH4OH)
2 M Ammonium Hydroxide
[13]

(NH4OH)
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Experimental Workflow

The preparation of Tollens' reagent is a sequential process involving the formation and
subsequent dissolution of a silver(l) oxide precipitate to yield the active diamminesilver(l)

complex.

Experimental Workflow for Tollens' Reagent Preparation

Brown Precipitate
Silver(l) Oxide (Ag20) + (dropwise)
Tollens' Reagent
Agueous Ammonia [Ag(NHs)2]* Solution
(NHs)

Click to download full resolution via product page

Silver Nitrate +
Solution (AgNO3)

Sodium Hydroxide
Solution (NaOH)

Caption: Workflow for preparing the diamminesilver(l) complex.

Detailed Experimental Protocol

This protocol describes a common laboratory-scale preparation of Tollens' reagent.
o Step 1: Formation of Silver(l) Oxide

o In a clean glass test tube, place approximately 2-3 mL of 0.1 M silver nitrate (AgNO3)

solution.
o Add one to two drops of dilute (e.g., 5%) sodium hydroxide (NaOH) solution.[1]

o A brown precipitate of silver(l) oxide (Ag20) will form immediately.[4][5] The corresponding
reaction is: 2 AgNOs(aq) + 2 NaOH(aq) — Ag20(s) + 2 NaNOs(aq) + H20(I)[14]

e Step 2: Formation of Diamminesilver(l) Complex

o Add dilute (e.g., 2-5%) aqueous ammonia (NH4OH) drop by drop to the suspension from
Step 1, while shaking or swirling the tube.[5]
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o Continue adding ammonia just until the brown precipitate of Ag2O completely dissolves,
resulting in a clear, colorless solution.[5][6] This solution is Tollens' reagent, containing the
[Ag(NHs)2]* complex.[3] Avoid adding a large excess of ammonia.

o The dissolution reaction is: Ag20(s) + 4 NHs(aq) + H20(I) — 2 [Ag(NH3)z]*(aq) + 2
OH~(aqg)[15]
o Step 3: Performing the Test (Optional Application)
o Add a small amount of the sample to be tested to the freshly prepared reagent.

o Gently warm the mixture in a water bath.[4][5]

o The formation of a silver mirror on the inner wall of the test tube, or a grey-black
precipitate, indicates a positive test for an aldehyde.[5]

Critical Safety Precautions

o Explosion Hazard: Tollens' reagent must never be stored.[13] Upon standing, especially if
allowed to evaporate, it can form highly explosive silver nitride (AgsN) or silver fulminate.[4]
[13] The reagent must be prepared fresh immediately before use.

» Corrosivity and Toxicity: The components of Tollens' reagent are hazardous. Silver nitrate
causes stains on skin and clothing, while sodium hydroxide and ammonia are caustic and
have irritating vapors.[16] Always wear appropriate personal protective equipment (PPE),
including safety goggles and gloves.

o Disposal: All solutions and residues from the test must be neutralized and disposed of
immediately after the experiment is complete.

Disposal Protocol

» Immediately after the experiment, quench the Tollens' reagent and any resulting mixtures.

« To the test tube containing the reagent/residue, add an excess of dilute acid (e.g., 0.1 M HCI
or dilute nitric acid) to neutralize the solution and decompose the amminesilver complex.[4]
[13]
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» Dispose of the resulting solution in accordance with local institutional guidelines for heavy
metal waste. Do not store the waste solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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